Macrophin
Macrophin
Brand Name:
Vulcanchem
CAS No.:
115722-21-9
VCID:
VC0052575
InChI:
InChI=1S/C17H20O8/c1-10(2)7-15(20)24-9-12-16(23-4)11(8-18)13(25-17(12)21)5-6-14(19)22-3/h5-7,18H,8-9H2,1-4H3/b6-5+
SMILES:
CC(=CC(=O)OCC1=C(C(=C(OC1=O)C=CC(=O)OC)CO)OC)C
Molecular Formula:
C17H20O8
Molecular Weight:
352.3 g/mol
Macrophin
CAS No.: 115722-21-9
Reference Standards
VCID: VC0052575
Molecular Formula: C17H20O8
Molecular Weight: 352.3 g/mol
| CAS No. | 115722-21-9 |
|---|---|
| Product Name | Macrophin |
| Molecular Formula | C17H20O8 |
| Molecular Weight | 352.3 g/mol |
| IUPAC Name | [5-(hydroxymethyl)-4-methoxy-6-[(E)-3-methoxy-3-oxoprop-1-enyl]-2-oxopyran-3-yl]methyl 3-methylbut-2-enoate |
| Standard InChI | InChI=1S/C17H20O8/c1-10(2)7-15(20)24-9-12-16(23-4)11(8-18)13(25-17(12)21)5-6-14(19)22-3/h5-7,18H,8-9H2,1-4H3/b6-5+ |
| Standard InChIKey | YVTIJGPTRUSDKT-AATRIKPKSA-N |
| Isomeric SMILES | CC(=CC(=O)OCC1=C(C(=C(OC1=O)/C=C/C(=O)OC)CO)OC)C |
| SMILES | CC(=CC(=O)OCC1=C(C(=C(OC1=O)C=CC(=O)OC)CO)OC)C |
| Canonical SMILES | CC(=CC(=O)OCC1=C(C(=C(OC1=O)C=CC(=O)OC)CO)OC)C |
| Synonyms | (E)-[5-(Hydroxymethyl)-4-methoxy-6-(3-methoxy-3-oxo-1-propenyl)-2-oxo-2H-pyran-3-yl]methyl Ester 3-Methyl-2-butenoic Acid; (E)-(5-Hydroxymethyl)-4-methoxy-6-(3-methoxy-3-oxoprop-1-en-1-yl)-2-oxo-2H-pyran-3-yl)methyl 3-Methylbut-2-enoate; Grovesiin |
| PubChem Compound | 10089340 |
| Last Modified | Nov 11 2021 |
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